Cas no 21838-75-5 (2-Butanol,1,1'-iminobis-)

2-Butanol,1,1'-iminobis- structure
2-Butanol,1,1'-iminobis- structure
Product Name:2-Butanol,1,1'-iminobis-
CAS No:21838-75-5
MF:C8H19NO2
MW:161.24196267128
CID:276640
PubChem ID:30829
Update Time:2025-04-19

2-Butanol,1,1'-iminobis- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol,1,1'-iminobis-
    • 1-(2-hydroxybutylamino)butan-2-ol
    • 1,1'-Iminodibutan-2-ol
    • 2-Butanol, 1,1'-iminobis-
    • DTXSID60871990
    • 21838-75-5
    • SCHEMBL588144
    • 1,1'-Azanediyldi(butan-2-ol)
    • 1-[(2-hydroxybutyl)amino]butan-2-ol
    • Dibutanolamine
    • EN300-7715976
    • Inchi: 1S/C8H19NO2/c1-3-7(10)5-9-6-8(11)4-2/h7-11H,3-6H2,1-2H3
    • InChI Key: KQIXMZWXFFHRAQ-UHFFFAOYSA-N
    • SMILES: OC(CC)CNCC(CC)O

Computed Properties

  • Exact Mass: 161.14167
  • Monoisotopic Mass: 161.141579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 78.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5
  • XLogP3: 0.3

Experimental Properties

  • Density: 0.976
  • Boiling Point: 285.9°Cat760mmHg
  • Flash Point: 111.6°C
  • Refractive Index: 1.465
  • PSA: 52.49

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